2-Bromo-6-methylimidazo[2,1-B][1,3,4]thiadiazole

• IUPAC Name: 2-bromo-6-methylimidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C5H4BrN3S/c1-3-2-9-5(7-3)10-4(6)8-9/h2H,1H3
• InChI Key: FPEOMUHJNJUHPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)SC(=N2)Br
• Molecular Formula: C5H4BrN3S
• Molecular Weight: 218.08 g/mol
• CAS RN: 230637-04-4

Description

2-Bromo-6-methylimidazo[2,1-B][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C5H4BrN3S and its molecular weight is 218.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of 2-Bromo-6-methylimidazo[2,1-B][1,3,4]thiadiazole

Synthetic Methodologies and Structural Analysis

A plethora of research has focused on the synthesis and structural analysis of this compound derivatives. These studies elaborate on the methods of synthesizing these compounds, often highlighting the efficiency of certain processes like microwave irradiation and the structural characteristics of the synthesized compounds through various spectroscopic techniques. For instance, the work by Abignente et al. (1985) details the synthesis of a series of derivatives and explores their structural characteristics and potential biological activities (Abignente et al., 1985). Further, studies like that by Praveen et al. (2014) focus on the synthesis of this compound derivatives using methods like microwave irradiation and analyze the supramolecular assembly patterns of these compounds (Praveen et al., 2014).

Anticancer and Antimicrobial Properties

Considerable research has been dedicated to exploring the anticancer and antimicrobial properties of this compound derivatives. These studies often involve the synthesis of novel derivatives and subsequent evaluation of their biological activities against various cancer cell lines and microbial species. Noolvi et al. (2011) synthesized a series of derivatives and evaluated their anticancer activity, noting significant selectivity toward leukemic cancer cell lines (Noolvi et al., 2011). Belavagi et al. (2015) synthesized novel sulfide and sulfone derivatives of this compound and screened them for antibacterial and antifungal activities, finding significant activity against various microorganisms (Belavagi et al., 2015).

Pharmacological Studies

Several studies have focused on the pharmacological evaluation of this compound derivatives, exploring their potential as therapeutic agents. These studies often involve the synthesis of novel derivatives followed by the evaluation of their pharmacological activities such as anti-inflammatory, antifungal, and antitumor activities. For instance, Gadad et al. (1999) synthesized derivatives and reported significant cytotoxic effects against a variety of human tumor cell lines, showcasing the potential antitumor activity of these compounds (Gadad et al., 1999). Additionally, Kumar et al. (2010) synthesized and evaluated novel derivatives for their antimicrobial, anti-inflammatory, and antifungal activities, further highlighting the therapeutic potential of these compounds (Kumar, 2010).

Synthesis routes and methods

Procedure details

5-bromo-1,3,4-thiadiazol-2-amine (1 g, 5.55 mmol, 1 eq) and chloroacetone (1.327 mL, 16.665 mmol, 3 eq) in water (24 mL) was stirred at reflux temperature overnight. More chloroacetone (1.106 mL, 13.887 mmol, 2.5 eq) was added, and heating was continued over the weekend. The reaction mixture was cooled to RT, poured into NaHCO3 (sat. sol., 43 mL) and extracted with DCM. The organic extracts were dried (MgSO4), filtered and concentrated to give a dark brown residue that was purified by flash chromatography (SiO2, DCM) affording the desired product (white solid, 0.613 g, 50%). HPLC-MS (10-95% B in 4 min at 0.5 mL+2 min 100% B, flow 0.7 mL/min): tR=4.81 min, [M+H]+ m/z 217.9; 1H NMR (300 MHz, CDCl3) δ 7.47 (s, 1H), 2.32 (s, 3H).